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Compound of Interest

3-(difluoromethyl)-1-methyl-1H-
Compound Name:
pyrazole-4-carbaldehyde

Cat. No.: B2424663

An In-depth Technical Guide to the Physical Properties of 3-(difluoromethyl)-1-methyl-1H-
pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbaldehyde is a pivotal heterocyclic building
block in modern chemical synthesis. Its strategic importance lies primarily in its role as a key
intermediate for a class of highly effective succinate dehydrogenase inhibitor (SDHI) fungicides.
[1][2] The unique combination of a pyrazole core, a difluoromethyl group, and a reactive
carbaldehyde moiety imparts specific physicochemical characteristics that are crucial for its
synthetic utility and the biological activity of its derivatives.

This guide provides a comprehensive analysis of the physical properties of this compound,
offering field-proven insights into their implications for laboratory handling, reaction
optimization, and the design of novel bioactive molecules. Understanding these foundational
properties is a prerequisite for its effective application in both agricultural and pharmaceutical
research and development.

Compound Identification and Molecular Structure
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Correctly identifying a chemical entity is the first step in any rigorous scientific investigation.
The fundamental identifiers for this compound are detailed below.

Identifier Value

3-(difluoromethyl)-1-methyl-1H-pyrazole-4-

UPAC Name carbaldehyde
Molecular Formula CeHeF2N20

Molecular Weight 160.12 g/mol
CAS Number 330785-98-3

The molecular architecture is central to its physical and chemical behavior. The pyrazole ring
provides a stable aromatic core, the electron-withdrawing difluoromethyl group enhances the
acidity of adjacent protons and influences lipophilicity, and the aldehyde functional group
serves as a versatile handle for subsequent chemical transformations.
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[Start: Obtain Dry Sample]

:

Prepare Sample
(Crush to fine powder)

Load Capillary Tube
(1-2 mm height)

Glace in Melting Point Apparatus)

Rapid Heating
(Determine approximate MP)

Cool Apparatus

Slow Heating
(2-2 °C/min near MP)

Observe Sample

Melting begins

Record T1
(First liquid drop appears)

Continues melting

Record T2
(All solid melts)

Gepor’[ Melting Range (T1 - TZD

[Start: Obtain Liquid Sample]
Glace Sample in Fusion Tuba

Insert Inverted Capillary
(Open end down)

'

Assemble with Thermometer
in Heating Apparatus

'

Heat Slowly and Uniformly

Observe Bubbles
(Wait for rapid, continuous stream)

[Stop Heating & Cool S|OW|D

Observe Liquid Entry
(Moment bubbling stops)

Record Temperature
as Boiling Point

End
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( Start: Test in Water (Hz0) )

No

Soluble Insoluble
(Test pH)
(Test in 5% NaOH)

Yes

Soluble
(Acidic Compound)

Insoluble
Test in 5% HCI

Soluble Insoluble
(Basic Compound)
( Test in conc. H2S0a4 )

Yes No

Soluble Insoluble
(Neutral, contains N, O, or 1t-bonds) (Inert Compound)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]
o 2. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [3-(difluoromethyl)-1-methyl-1H-pyrazole-4-
carbaldehyde physical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2424663#3-difluoromethyl-1-methyl-1h-pyrazole-4-
carbaldehyde-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b2424663?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/20/5/8395
https://en.wikipedia.org/wiki/3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic_acid
https://www.benchchem.com/product/b2424663#3-difluoromethyl-1-methyl-1h-pyrazole-4-carbaldehyde-physical-properties
https://www.benchchem.com/product/b2424663#3-difluoromethyl-1-methyl-1h-pyrazole-4-carbaldehyde-physical-properties
https://www.benchchem.com/product/b2424663#3-difluoromethyl-1-methyl-1h-pyrazole-4-carbaldehyde-physical-properties
https://www.benchchem.com/product/b2424663#3-difluoromethyl-1-methyl-1h-pyrazole-4-carbaldehyde-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2424663?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2424663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

